Cas no 161952-11-0 (3-Pyridinepropanoicacid, a-methylene-)

• Product Name: 3-Pyridinepropanoicacid, a-methylene-
• CAS No: 161952-11-0
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 109850
• PubChem ID: 15120701
• Update Time: 2025-04-18

3-Pyridinepropanoicacid, a-methylene- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanoicacid, a-methylene-
• 3-Pyridinepropanoicacid,-alpha--methylene-(9CI)
• 161952-11-0
• SCHEMBL6222089
• 2-(pyridin-3-ylmethyl)acrylic acid
• GPUJXQWFHQROPB-UHFFFAOYSA-N
• 2-(pyridin-3-ylmethyl)prop-2-enoic acid

• Inchi： 1S/C9H9NO2/c1-7(9(11)12)5-8-3-2-4-10-6-8/h2-4,6H,1,5H2,(H,11,12)
• InChI Key： GPUJXQWFHQROPB-UHFFFAOYSA-N
• SMILES： OC(C(=C)CC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives